Cas no 62902-73-2 (6-(3-chloro-4-fluorophenyl)pyridazin-3-ol)

• Product Name: 6-(3-chloro-4-fluorophenyl)pyridazin-3-ol
• CAS No: 62902-73-2
• MF: C₁₀H₆ClFN₂O
• MW: 224.618844509125
• MDL: MFCD12143104
• CID: 4079943
• PubChem ID: 21406333
• Update Time: 2025-04-22

6-(3-chloro-4-fluorophenyl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-(3-chloro-4-fluorophenyl)-
• 6-(3-chloro-4-fluorophenyl)pyridazin-3-ol
• G38420
• 3-(3-chloro-4-fluorophenyl)-1H-pyridazin-6-one
• MCA90273
• 62902-73-2
• AKOS015956100
• 6-(3-Chloro-4-fluorophenyl)-2,3-dihydropyridazin-3-one
• CS-0268772
• 6-(3-Chloro-4-fluorophenyl)-3(2h)-pyridazinone
• DB-196792
• EN300-235289
• 832-191-9
• SCHEMBL11743874
• F1967-0346
• Z432063052

• MDL： MFCD12143104
• Inchi： 1S/C10H6ClFN2O/c11-7-5-6(1-2-8(7)12)9-3-4-10(15)14-13-9/h1-5H,(H,14,15)
• InChI Key： KRLDXKPZBLMJRE-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C2=CC=C(F)C(Cl)=C2)C=C1

Computed Properties

• Exact Mass: 224.0152687Da
• Monoisotopic Mass: 224.0152687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines